N-[2-(benzenesulfinyl)ethyl]-2-(2,6-dimethylanilino)acetamide

• IUPAC Name: N-[2-(benzenesulfinyl)ethyl]-2-(2,6-dimethylanilino)acetamide
• InChI: InChI=1S/C18H22N2O2S/c1-14-7-6-8-15(2)18(14)20-13-17(21)19-11-12-23(22)16-9-4-3-5-10-16/h3-10,20H,11-13H2,1-2H3,(H,19,21)
• InChI Key: RSCQGAUQXBMVHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NCC(=O)NCCS(=O)C2=CC=CC=C2
• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol

Description

N-[2-(benzenesulfinyl)ethyl]-2-(2,6-dimethylanilino)acetamide, commonly known as BDAEA, is a chemical compound that has been widely used in scientific research. BDAEA has been found to have various biochemical and physiological effects, making it a valuable tool for investigating different aspects of cellular and molecular biology.

Mechanism of Action

The mechanism of action of BDAEA involves its interaction with ion channels. BDAEA is a potent blocker of voltage-gated potassium channels, which are responsible for regulating the electrical activity of cells. By blocking these channels, BDAEA can alter the electrical properties of cells and affect their function.
Biochemical and Physiological Effects:
BDAEA has been found to have various biochemical and physiological effects. One of the main effects of BDAEA is its ability to modulate the activity of ion channels. BDAEA has also been found to affect the release of neurotransmitters and the function of enzymes involved in cellular metabolism. Additionally, BDAEA has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BDAEA in lab experiments is its ability to selectively modulate the activity of ion channels. This allows researchers to investigate the role of ion channels in various cellular processes. However, one of the limitations of using BDAEA is its potential toxicity. BDAEA has been found to have cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving BDAEA. One area of research is the development of more selective and potent blockers of ion channels. Another area of research is the investigation of the role of ion channels in diseases such as epilepsy and cardiac arrhythmias. Additionally, BDAEA could be used as a tool for studying the function of other cellular processes, such as cellular metabolism and neurotransmitter release.

Synthesis Methods

The synthesis of BDAEA involves a series of chemical reactions. The starting material for the synthesis is 2,6-dimethylaniline, which is reacted with ethyl chloroacetate to form N-(2,6-dimethylphenyl)-2-chloroacetamide. This intermediate is then reacted with sodium benzenesulfinate to form N-[2-(benzenesulfinyl)ethyl]-2-(2,6-dimethylanilino)acetamide, which is the final product.

Scientific Research Applications

BDAEA has been widely used in scientific research for various applications. One of the main applications of BDAEA is as a tool for investigating the function of ion channels. BDAEA has been found to modulate the activity of voltage-gated potassium channels, which are important for regulating the electrical activity of cells. BDAEA has also been used to study the role of ion channels in diseases such as epilepsy and cardiac arrhythmias.